Cas no 844891-06-1 (3-(2-methyl-1,3-thiazol-4-yl)benzonitrile)

3-(2-Methyl-1,3-thiazol-4-yl)benzonitrile is a heterocyclic aromatic compound featuring a benzonitrile core linked to a 2-methylthiazole moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both the nitrile and thiazole groups enhances its reactivity, enabling diverse functionalization for applications in drug discovery and material science. Its stability under standard conditions and compatibility with common organic reactions further contribute to its utility in multi-step synthetic routes. The compound’s well-defined molecular architecture also facilitates precise modifications for targeted research applications.

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile structure

844891-06-1 structure

Product Name:3-(2-methyl-1,3-thiazol-4-yl)benzonitrile

CAS No:844891-06-1

MF:C₁₁H₈N₂S

MW:200.259620666504

MDL:MFCD06659064

CID:719682

PubChem ID:2795383

Update Time:2025-06-09

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,3-(2-methyl-4-thiazolyl)-
- 3-(2-Methyl-1,3-thiazol-4-yl)benzonitrile
- OR9688
- DTXSID40383647
- 3-(2-Methylthiazol-4-yl)benzonitrile
- CS-0265130
- MFCD06659064
- SCHEMBL10094734
- AKOS012453510
- EN300-96594
- 844891-06-1
- Z1095336484
- AS-9066
- 3-(2-methyl-1,3-thiazol-4-yl)benzonitrile
- MDL： MFCD06659064
- Inchi： 1S/C11H8N2S/c1-8-13-11(7-14-8)10-4-2-3-9(5-10)6-12/h2-5,7H,1H3
- InChI Key： GTYJGNFTLCURAQ-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=C(C#N)C=2)N=C1C

Computed Properties

Exact Mass: 200.04100
Monoisotopic Mass: 200.04081944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 64.9Å²

Experimental Properties

Density: 1.25
Melting Point: 112 °C
Boiling Point: 362.9°C at 760 mmHg
Flash Point: 173.3°C
Refractive Index: 1.629
PSA: 64.92000
LogP: 2.99018

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile Security Information

Hazard Statement： Harmful

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile Customs Data

HS CODE：2934100090
Customs Data：

China Customs Code:
2934100090

Overview:

2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B101563-5mg	3-(2-methyl-1,3-thiazol-4-yl)benzonitrile	844891-06-1		5mg	$ 50.00	2022-06-07
TRC	B101563-10mg	3-(2-methyl-1,3-thiazol-4-yl)benzonitrile	844891-06-1		10mg	$ 65.00	2022-06-07
TRC	B101563-50mg	3-(2-methyl-1,3-thiazol-4-yl)benzonitrile	844891-06-1		50mg	$ 95.00	2022-06-07
Chemenu	CM526135-1g	3-(2-Methylthiazol-4-yl)benzonitrile	844891-06-1	97%	1g	$70	2023-01-04
Chemenu	CM526135-5g	3-(2-Methylthiazol-4-yl)benzonitrile	844891-06-1	97%	5g	$191	2023-01-04
Apollo Scientific	OR9688-1g	3-(2-Methyl-1,3-thiazol-4-yl)benzonitrile	844891-06-1		1g	£60.00	2023-09-02
abcr	AB248578-1 g	3-(2-Methyl-1,3-thiazol-4-yl)benzonitrile; 95%	844891-06-1		1g	€92.90	2023-02-05
Enamine	EN300-96594-0.05g	3-(2-methyl-1,3-thiazol-4-yl)benzonitrile	844891-06-1	95.0%	0.05g	$19.0	2025-03-21
Enamine	EN300-96594-0.1g	3-(2-methyl-1,3-thiazol-4-yl)benzonitrile	844891-06-1	95.0%	0.1g	$19.0	2025-03-21
Enamine	EN300-96594-0.25g	3-(2-methyl-1,3-thiazol-4-yl)benzonitrile	844891-06-1	95.0%	0.25g	$25.0	2025-03-21

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:844891-06-1)3-(2-methyl-1,3-thiazol-4-yl)benzonitrile

Order Number:A1180476

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:44

Price ($):174.0

Email:sales@amadischem.com

Product Official Link

3-(2-methyl-1,3-thiazol-4-yl)benzonitrile Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

844891-06-1 (3-(2-methyl-1,3-thiazol-4-yl)benzonitrile) Related Products

Recommended suppliers